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Compound of Interest

Compound Name: CZL80

Cat. No.: B12363780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of CZL80, a potent and

selective caspase-1 inhibitor. Proper dissolution is critical for ensuring the accuracy and

reproducibility of experimental results.

Compound Information
Compound Name CAS Number Molecular Formula Molecular Weight

CZL80 313482-91-6 C19H14N2O4S 366.39 g/mol

Recommended Solvents and Solubility
CZL80 exhibits solubility in various organic and aqueous solvents. The choice of solvent will

depend on the specific experimental requirements, such as in vitro or in vivo applications.
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 200 mg/mL (545.87 mM)[1]

Use freshly opened,

hygroscopic DMSO for best

results.[1]

0.1N Sodium Hydroxide

(NaOH)
Soluble[2]

Specific concentration not

detailed.

Propylene

glycol:Ethanol:Water
Not specified

A mixed solvent system with a

ratio of 5:1:4 was used for in

vivo studies and further diluted

in saline.[3]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO (for in vitro use)
This protocol is suitable for preparing a concentrated stock solution of CZL80 for use in cell-

based assays and other in vitro experiments.

Materials:

CZL80 powder

Anhydrous Dimethyl Sulfoxide (DMSO), freshly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of CZL80 powder in a sterile microcentrifuge

tube.
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Solvent Addition: Add the appropriate volume of fresh DMSO to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 2.7293 mL of DMSO to 10 mg of

CZL80).[1]

Dissolution: Vortex the solution vigorously until the CZL80 powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be applied to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one month or at -80°C for up to six months.[1]

Preparation of a Vehicle for in vivo Administration
This protocol describes the preparation of a mixed solvent system suitable for the

intraperitoneal (i.p.) or intravenous (i.v.) administration of CZL80 in animal models.[1][3]

Materials:

CZL80 powder

Propylene glycol

Ethanol

Sterile water for injection

Sterile saline solution (0.9% NaCl)

Sterile tubes or vials

Vortex mixer

Procedure:

Prepare the Mixed Solvent: In a sterile tube, prepare the mixed solvent by combining

propylene glycol, ethanol, and sterile water in a 5:1:4 ratio, respectively.[3]

Dissolve CZL80: Add the desired amount of CZL80 powder to the mixed solvent. Vortex

thoroughly until the compound is fully dissolved.
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Dilution: For administration, further dilute the dissolved CZL80 solution in sterile saline to the

final desired concentration. The final concentration of the vehicle components should be low

enough to be well-tolerated by the animals.

Administration: Administer the prepared CZL80 solution to the animals via the desired route

(e.g., i.p. or i.v.).[1][3]

Visualized Workflows
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Caption: Workflow for preparing a concentrated CZL80 stock solution in DMSO.
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In Vivo Vehicle Preparation

Prepare Propylene Glycol:
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Caption: Workflow for preparing a CZL80 solution for in vivo administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363780/docs#application-notes-and-protocols-for-
dissolving-czl80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12363780/docs#application-notes-and-protocols-for-dissolving-czl80
https://www.benchchem.com/product/b12363780/docs#application-notes-and-protocols-for-dissolving-czl80
https://www.benchchem.com/product/b12363780?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

